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Compound of Interest

Compound Name: Desmethyldiazepam-d5

Cat. No.: B593387 Get Quote

For immediate release – This document provides essential safety and logistical information for

the proper disposal of Desmethyldiazepam-d5, a deuterated benzodiazepine and a Schedule

IV controlled substance. Researchers, scientists, and drug development professionals must

adhere to strict protocols to ensure safety, regulatory compliance, and environmental

protection.

Desmethyldiazepam-d5, used as an internal standard in pharmacokinetic and drug

metabolism studies, requires disposal procedures that account for both its chemical properties

and its legal status as a controlled substance. Adherence to the guidelines set forth by the Drug

Enforcement Administration (DEA) and local hazardous waste regulations is mandatory. The

primary principle for the disposal of controlled substances is to render them "non-retrievable,"

meaning they are permanently altered to an unusable state.

Key Safety and Handling Data
Proper handling and disposal of Desmethyldiazepam-d5 are predicated on understanding its

inherent hazards. The following table summarizes key safety and physical data.
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Property Value Citation

Chemical Name

7-Chloro-1,3-dihydro-5-phenyl-

2H-1,4-benzodiazepin-2-one-

d5

Synonyms
Nordiazepam-d5,

Nordazepam-d5

DEA Schedule IV [1]

Appearance Solid [1]

Health Hazards

Harmful if ingested, inhaled, or

absorbed through the skin.

Can cause central nervous

system (CNS) depression.

Prolonged exposure may lead

to habituation or addiction.

Suspected of damaging fertility

or the unborn child.

[1]

Effects of Overexposure
Drowsiness, light-headedness,

irritability.
[1]

Hazardous Decomposition

Emits toxic fumes of carbon

monoxide, carbon dioxide,

nitrogen oxides, and hydrogen

chloride gas under fire

conditions.

[1]

Personal Protective Equipment

NIOSH/MSHA approved

respirator, chemical-resistant

gloves, chemical safety

goggles, suitable protective

clothing.

[1]
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The following protocol outlines the step-by-step procedure for the disposal of

Desmethyldiazepam-d5 in a laboratory setting, ensuring compliance with DEA regulations.

Objective: To dispose of Desmethyldiazepam-d5 in a manner that renders it non-retrievable

and complies with all federal, state, and local regulations.

Materials:

Desmethyldiazepam-d5 waste

Appropriate Personal Protective Equipment (PPE) as specified in the table above

DEA-compliant controlled substance waste container

Access to a DEA-registered reverse distributor or an approved hazardous waste incinerator

Procedure:

Segregation and Collection:

Collect all waste Desmethyldiazepam-d5, including pure compound, contaminated lab

materials (e.g., weigh boats, gloves, pipette tips), and solutions, in a designated and

clearly labeled waste container.

This container must be specifically marked for "Controlled Substance Waste" and should

be stored in a secure, locked location accessible only to authorized personnel.

Record Keeping:

Maintain a detailed log of all Desmethyldiazepam-d5 waste. This log should include:

Date of disposal

Name of the substance (Desmethyldiazepam-d5)

Quantity of substance being disposed of

Signature of the authorized personnel disposing of the waste
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Signature of a witness (if required by institutional policy)

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to

coordinate the disposal.

The EHS department will typically have an established relationship with a DEA-registered

reverse distributor or a licensed hazardous waste disposal company that is permitted to

handle and incinerate controlled substances.

Transfer of Waste:

Follow the specific instructions provided by your EHS department and the disposal vendor

for packaging and transferring the waste.

Ensure all necessary DEA forms (e.g., Form 41, if applicable, though typically handled by

the reverse distributor) are completed accurately.

Confirmation of Destruction:

Obtain a certificate of destruction from the disposal vendor. This document serves as proof

that the controlled substance has been rendered non-retrievable in a compliant manner.

Retain this certificate with your laboratory's controlled substance records.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Desmethyldiazepam-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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